Cas no 223796-06-3 (1-Methyl-4-(6-phenylpyridazin-3-yl)-1,4-diazepane)

• Product Name: 1-Methyl-4-(6-phenylpyridazin-3-yl)-1,4-diazepane
• CAS No: 223796-06-3
• MF: C₁₆H₂₀N₄
• MW: 268.356802940369
• CID: 2144081
• Update Time: 2023-08-04

1-Methyl-4-(6-phenylpyridazin-3-yl)-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-1-(6-phenyl-3-pyridazinyl)-homopiperazine
• 1-Methyl-4-(6-phenylpyridazin-3-yl)-1,4-diazepane

• Inchi： 1S/C16H20N4/c1-19-10-5-11-20(13-12-19)16-9-8-15(17-18-16)14-6-3-2-4-7-14/h2-4,6-9H,5,10-13H2,1H3
• InChI Key： QCOXJKGLAFICNY-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C3C=CC=CC=3)N=N2)CCN(C)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 290
• Topological Polar Surface Area: 32.299